Direct hydrothermal reduction of graphene oxide based papers obtained from tape casting for supercapacitor applications†
RSC Advances Pub Date: 2015-09-18 DOI: 10.1039/C5RA17277B
Abstract
A novel method of producing flexible graphene-based paper (GBP) electrodes through the direct hydrothermal reduction of graphene oxide based paper is developed. On the basis of an electrostatic attraction mechanism or pH-enhanced π–π attraction mechanism, a delicate balance between integrity, flexibility and porosity of GBPs is maintained during the hydrothermal treatment process, providing them with excellent compositional, microstructural and supercapacitive characteristics. Furthermore, the insertion of CNT into the graphene interlayer spaces immensely improves the specific capacitance (up to 195 F g−1) and rate capability (10 A g−1) of the supercapacitors assembled with these GBPs. In addition, the facile and simple preparation procedures and arbitrarily controlled area and thickness of the GBPs predict their promising industrialization potential.
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Journal Name：RSC Advances
Research Products
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CAS no.: 153143-05-6
